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Compound of Interest

Compound Name: Diethylene glycol distearate

Cat. No.: B093244

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for diethylene
glycol distearate in a laboratory setting. The information is compiled from various safety data
sheets to ensure a comprehensive understanding of its properties and the necessary
precautions for its use.

Chemical and Physical Properties

Diethylene glycol distearate is a solid substance with the following properties:

Property Value Reference
CAS Number 109-30-8 [1]
Molecular Formula [CH3(CH2)16CO2CH2CH2]20  [1]
Appearance Solid [1]
Melting Point/Range 54 -55°C/129.2 - 131 °F [1]
pH Not applicable [1]
Odor No information available [1]

Toxicological Data
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Based on available safety data sheets, diethylene glycol distearate is not classified as a
hazardous substance.[1][2][3] The product is stated to contain no substances which at their
given concentration are considered to be hazardous to health.[1] However, one source
suggests it may cause skin and eye irritation and may be harmful if swallowed, in contact with
skin, or inhaled.[4]

Toxicity Category Finding Reference
Acute Toxicity No data available [1]
Skin Corrosion/Irritation No data available [1]
Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization No data available [1]
Germ Cell Mutagenicity No data available [1]
Carcinogenicity No data available [1]
Reproductive Toxicity No data available [1]
STOT-Single Exposure No data available [1]
STOT-Repeated Exposure No data available [1]
Aspiration Hazard No data available [1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to ensure safety when handling diethylene
glycol distearate in the laboratory.
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PPE Type Specification Reference

Wear safety glasses with side
shields (or goggles

Eye Protection (_ goggles) [1][2]
conforming to EN 166 or

NIOSH standards.

Protective gloves, such as
] nitrile rubber, should be worn.
Hand Protection ) ) [1112]
Gloves must be inspected prior

to use.

Wear long-sleeved clothing.
For larger spills or specific

Skin and Body Protection situations, fire/flame resistant [11[2]
and impervious clothing may

be necessary.

Under normal use conditions

with adequate ventilation, no

protective equipment is

needed. For large-scale use,
Respiratory Protection emergencies, or if exposure [1112]

limits are exceeded, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:
e Handle in a well-ventilated place.[2]

o Wear suitable protective clothing.[2]
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Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[2]
o Store apart from foodstuff containers or incompatible materials.[2]

First Aid Measures

In the event of exposure, the following first aid measures should be taken:
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Exposure Route

First Aid Procedure

Reference

Eye Contact

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Get medical attention.

[1](2]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation
occurs, get medical

advice/attention.

[1]14]

Inhalation

Remove to fresh air. Get
medical attention immediately
if symptoms occur or if
breathing is difficult. If not
breathing, give artificial

respiration.

[1](2]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Do not induce
vomiting. Get medical attention

if symptoms occur.

[1]2]

Accidental Release Measures

In case of a spill, follow these procedures:

Avoid dust formation.[2]

Avoid breathing mist, gas, or vapors.[2]

Avoid contact with skin and eyes.[2]

Use personal protective equipment, including chemical impermeable gloves.[2]

Ensure adequate ventilation.[2]

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13054~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2018:18:06~~Diethylene%20glycol%20distearate~~
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13054~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2018:18:06~~Diethylene%20glycol%20distearate~~
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D22440%20%20SDS%20%20062123.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13054~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2018:18:06~~Diethylene%20glycol%20distearate~~
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13054~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2018:18:06~~Diethylene%20glycol%20distearate~~
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://www.chemicalbook.com/msds/diethylene-glycol-distearate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Remove all sources of ignition.[2]

o Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[2]
e Prevent further spillage or leakage if it is safe to do so.[2]
e Do not let the chemical enter drains.[2]

o Collect and arrange for disposal. Keep the chemical in suitable and closed containers for
disposal.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment, such as dry chemical, carbon dioxide, or
alcohol-resistant foam.[1][2]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols

Detailed experimental protocols for toxicity testing of diethylene glycol distearate are not
readily available in the reviewed literature. The provided safety data sheets indicate a lack of
extensive toxicological studies, likely due to its classification as a non-hazardous substance.

For analytical detection of the related compounds, diethylene glycol (DEG) and ethylene glycol
(EG), in finished products, the FDA has developed a method using Gas Chromatography-Mass
Spectrometry (GC-MS).[5] This method is intended to identify contamination in high-risk drug
components.[5]

Visualizations
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General Handling Workflow for Diethylene Glycol Distearate

Preparation

Review Safety Data Sheet (SDS)

;

Ensure adequate ventilation

i

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Hanéling

Weigh/measure required amount

:

Handle in a designated area

:

Avoid dust/aerosol formation

Storage %Disposal

Store in a tightly closed container

;

Keep in a cool, dry, well-ventilated area

;

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: General laboratory workflow for handling diethylene glycol distearate.
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Emergency Spill Response for Diethylene Glycol Distearate

Evacuate immediate area
and restrict access

Ensure adequate ventilation

Wear appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the spill
Prevent entry into drains

Collect spill with inert material
Place in a suitable container for disposal

Clean the spill area

Dispose of waste according to regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Decision-making flowchart for a diethylene glycol distearate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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